Cas no 2639442-84-3 (Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate)

• Product Name: Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate
• CAS No: 2639442-84-3
• MF: C₁₇H₁₇F₂NO₃
• MW: 321.318591833115
• CID: 5666157
• PubChem ID: 165897820
• Update Time: 2025-06-26

Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639442-84-3
• EN300-27723193
• tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate
• Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate

• Inchi： 1S/C17H17F2NO3/c1-17(2,3)23-16(21)12-8-15(13(19)9-14(12)20)22-11-6-4-10(18)5-7-11/h4-9H,20H2,1-3H3
• InChI Key： HSAYGCMGTUNLLG-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1OC1C=CC(=CC=1)F)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 321.11764973g/mol
• Monoisotopic Mass: 321.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate

Synthesis, Properties, and Emerging Applications of Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate (CAS No. 2639442-84-3)

Tert-butyl 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoate, identified by the CAS registry number 2639442-84-3, is a structurally complex organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the benzamide derivative family and features a tert-butoxycarbonyl (Boc) protecting group attached to a substituted benzoic acid scaffold. The presence of the amino group at position 2, along with fluorine substituents at positions 1 and the pendant phenoxy group at position 5, creates a unique molecular architecture that enables tunable reactivity and biological activity. Recent advancements in computational chemistry and synthetic methodologies have revitalized interest in compounds like this one, particularly for their role as intermediates in drug design or as modulators of protein interactions.

The synthesis of Tert-butyl 2-amino-...

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In conclusion, the structural versatility of Tert-butyl 2-amino-...